Cas no 1152604-80-2 (4-bromothiophene-2-carbothioamide)

• Product Name: 4-bromothiophene-2-carbothioamide
• CAS No: 1152604-80-2
• MF: C₅H₄BrNS₂
• MW: 222.125957489014
• CID: 4572954
• Update Time: 2025-06-08

4-bromothiophene-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-bromothiophene-2-carbothioamide

• Inchi： 1S/C5H4BrNS2/c6-3-1-4(5(7)8)9-2-3/h1-2H,(H2,7,8)
• InChI Key： NCTSBNPWZRWXBI-UHFFFAOYSA-N
• SMILES： C1(C(=S)N)SC=C(Br)C=1

4-bromothiophene-2-carbothioamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-bromothiophene-2-carbothioamide

Recent Advances in the Study of 4-Bromothiophene-2-Carbothioamide (CAS: 1152604-80-2) in Chemical Biology and Pharmaceutical Research

4-Bromothiophene-2-carbothioamide (CAS: 1152604-80-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable aspects of 4-bromothiophene-2-carbothioamide is its role as a building block in the synthesis of thiophene-based derivatives. Thiophene derivatives are known for their diverse pharmacological activities, and the incorporation of a bromo and carbothioamide group at specific positions enhances their reactivity and biological efficacy. Recent synthetic approaches have demonstrated the compound's utility in constructing complex molecular architectures, which are being explored for their ability to modulate various biological targets, including enzymes and receptors involved in disease pathways.

In the context of antimicrobial research, 4-bromothiophene-2-carbothioamide has shown promising activity against a range of bacterial and fungal pathogens. Studies have reported its effectiveness in inhibiting the growth of drug-resistant strains, making it a potential candidate for the development of new antibiotics. Mechanistic investigations suggest that the compound interferes with essential microbial enzymes, disrupting critical metabolic processes. These findings are particularly relevant in the face of rising antimicrobial resistance, underscoring the need for innovative chemical scaffolds.

Furthermore, the compound's anticancer potential has been explored in several preclinical studies. Researchers have identified its ability to induce apoptosis in cancer cells by targeting specific signaling pathways, such as the PI3K/AKT/mTOR axis. Additionally, its structural features allow for further modification to enhance selectivity and reduce off-target effects. Recent work has also investigated its synergistic effects when combined with existing chemotherapeutic agents, offering a potential strategy to overcome drug resistance in cancer treatment.

Beyond its antimicrobial and anticancer properties, 4-bromothiophene-2-carbothioamide has been studied for its anti-inflammatory effects. In vitro and in vivo experiments have demonstrated its capacity to suppress pro-inflammatory cytokines and modulate immune responses. These properties position the compound as a valuable lead for the development of anti-inflammatory drugs, particularly for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 4-bromothiophene-2-carbothioamide (CAS: 1152604-80-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications make it a focal point for ongoing investigations. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in clinical settings. The continued exploration of this compound and its derivatives holds significant promise for addressing unmet medical needs in various disease areas.